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Compound of Interest |

Compound Name: NETICONAZOLE
CAS No.: 111788-99-9
Cat. No.: B1141628
. J

Part 1: Executive Safety Directives

Do NOT treat Neticonazole as general chemical waste. Neticonazole is a potent imidazole
antifungal agent. While its acute toxicity to humans is moderate, its aquatic toxicity (H411) and
persistence in the environment are the primary drivers for its strict disposal protocols. Improper
disposal into municipal water systems contributes to the growing crisis of antifungal resistance
in environmental reservoirs.

Immediate Action Plan:

e Zero-Drain Policy: Under no circumstances shall Neticonazole (solid or solution) be poured
down the sink.[1]

e Segregation: Isolate from strong oxidizers to prevent exothermic reactions involving the
thioether moiety.

o Destruction: The only validated destruction method is high-temperature incineration
equipped with scrubbers for sulfur and nitrogen oxides.

Part 2: Chemical Rationale & Hazard Assessment

To ensure compliance, researchers must understand the causality behind these protocols.

The Mechanism of Environmental Hazard
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Neticonazole functions by inhibiting lanosterol 14a-demethylase (CYP51), an enzyme
essential for ergosterol synthesis in fungal cell membranes.[1]

» Ecological Impact: This same mechanism affects non-target aquatic organisms, disrupting
sterol biosynthesis in algae and fish.

o Chemical Stability: The imidazole ring structure is thermally stable and resistant to
hydrolysis, meaning it does not degrade rapidly in wastewater treatment plants (WWTPSs).

Phyqir‘nrhpmir‘al Pmpprfipq Relevant to Diqpnqal
Property Value Disposal Implication

Unique identifier for waste

CAS Number 130773-02-3 (HCI salt) -
manifesting.[1]
Contains Sulfur and Nitrogen.
Incineration will generate SOx
Molecular Formula C17H22N20SJ[1][2] - HCI

and NOx gases; requires

scrubbed incineration.

) Liquid waste will likely be
B Soluble in DMSO, Methanol; _
Solubility Low in Wat organic solvent-based,
ow in Water
increasing flammability risks.[1]

H411 (Toxic to aquatic life), Mandates "Marine Pollutant”
Hazard Codes ) )
H302 (Harmful if swallowed) labeling for transport.

Part 3: Waste Segregation Strategy

Effective disposal begins at the bench. You must segregate waste streams based on physical
state and concentration to ensure downstream incinerator compatibility.

Visualizing the Segregation Logic

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1141628?utm_src=pdf-body
https://cymitquimica.com/cas/130773-02-3/
https://cymitquimica.com/cas/130773-02-3/
https://cymitquimica.com/cas/130773-02-3/
https://pubchem.ncbi.nlm.nih.gov/compound/5282432
https://cymitquimica.com/cas/130773-02-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Neticonazole Waste Generated
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Figure 1: Decision tree for segregating Neticonazole waste streams to ensure compatibility
with commercial incineration protocols.

Part 4: Detailed Disposal Protocol
Step 1: Personal Protective Equipment (PPE)

Before handling waste, verify the following PPE matrix. This is a self-validating safety step: if
you do not have the specific glove type, do not proceed.
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Protection Zone Requirement Rationale

Required if handling dry
Respiratory N95 or P100 Respirator powder to prevent inhalation of

particulates.[1]

0.11mm minimum thickness.[1]

Latex is permeable to many

Dermal (Hands) Nitrile Gloves (Double Layer) ) ) )
organic solvents used with this
API.
Safety glasses are insufficient

Ocular Chemical Splash Goggles for liquid transfer due to splash
risk.

Body Lab Coat (Buttoned) Standard barrier protection.[3]

Step 2: Containment Procedures
A. Solid Waste (Powder & Contaminated Debris)

¢ Collect all weigh boats, contaminated paper towels, and used gloves.
e Place in a clear, wide-mouth HDPE (High-Density Polyethylene) jar.
o Labeling: Affix a hazardous waste tag immediately.
o Constituents: "Neticonazole Hydrochloride, Solid Debris."
o Hazard Checkbox: Toxic, Environmental Hazard.[4]
B. Liquid Waste (Stock Solutions)

» Never mix Neticonazole waste with oxidizing acids (Nitric, Perchloric) or strong bases. The
thioether group in Neticonazole can oxidize exothermically.

o Segregate based on the solvent (Halogenated vs. Non-Halogenated) as shown in Figure 1.

e Use amber glass bottles or HDPE carboys.
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» Leave 10% headspace in the container to allow for thermal expansion.

Step 3: Final Handoff

» Tighten all caps securely.
o Wipe the exterior of the container with a damp paper towel (dispose of towel as solid waste).
o Transfer to your facility's Central Accumulation Area (CAA).

e Request pickup for High-Temperature Incineration.

Part 5: Spill Management & Emergency Response

In the event of a powder spill, do not use water initially. Water spreads the contamination and
increases the surface area for aquatic release.

3. CONTAIN

1. ASSESS 2. PPE UP Cover with absorbent pads (Liquids)
Isolate area, alert personnel Don respirator & double gloves OR
Gently cover to prevent dust (Solids)

4. CLEAN 5. DECONTAMINATE
Scoop/Sweep (No Dust) Wash area with soap & water
Place in Waste Container Collect rinsate as HazWaste

\

Click to download full resolution via product page

Figure 2: Emergency response loop for Neticonazole spills.[1] Note that the final
decontamination step requires collecting the water used for cleaning.

Spill Cleanup Protocol:

e |solate: Mark the area.

e Dry Clean: For powder, use a scoop or stiff paper to lift the powder. Avoid creating dust.[1][4]

[5161[7]
o Wet Clean: Once bulk powder is removed, clean the surface with soap and water.

o Capture: Absorb the soapy water with paper towels. Do not flush this water down the drain.
Dispose of the wet towels as hazardous solid waste.
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Part 6: Regulatory Compliance (US/International)

e RCRA (USA): Neticonazole is not typically P-listed or U-listed, but it must be characterized
as hazardous due to toxicity.[1] It generally falls under "Non-specific source wastes" or is
characterized by the generator based on SDS data (Toxicity).

o European Waste Catalogue (EWC): Classify under 18 01 08 (Cytotoxic and cytostatic
medicines) or 07 05 13 (Solid wastes containing hazardous substances).[1]

e Transport (DOT/IATA):
o UN Number: UN 3077 (Environmentally hazardous substance, solid, n.0.s.)[1]
o Class: 9

o Packing Group: IlI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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